Cas no 325988-91-8 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 325988-91-8
• MF: C₁₈H₁₅Cl₂N₃O₄S₃
• MW: 504.430398225784
• CID: 6072064
• PubChem ID: 2359055
• Update Time: 2025-10-31

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide
• Benzamide, N-[4-(2,5-dichloro-3-thienyl)-2-thiazolyl]-4-(4-morpholinylsulfonyl)-
• SR-01000424294-1
• Z56842108
• AKOS001017725
• 325988-91-8
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• Oprea1_627232
• F0301-0119
• SR-01000424294
• N-[4-(2,5-DICHLOROTHIOPHEN-3-YL)-1,3-THIAZOL-2-YL]-4-(MORPHOLINE-4-SULFONYL)BENZAMIDE

• Inchi： 1S/C18H15Cl2N3O4S3/c19-15-9-13(16(20)29-15)14-10-28-18(21-14)22-17(24)11-1-3-12(4-2-11)30(25,26)23-5-7-27-8-6-23/h1-4,9-10H,5-8H2,(H,21,22,24)
• InChI Key： GSEHYNVNFHGUFQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2C=C(Cl)SC=2Cl)=CS1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 502.9601749g/mol
• Monoisotopic Mass: 502.9601749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.595±0.06 g/cm3(Predicted)
• pka: 6.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 325988-91-8)

The compound N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 325988-91-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a thiophene ring, thiazole moiety, and morpholine sulfonyl group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in the context of targeting specific enzymes or receptors.

One of the key reasons for the growing interest in N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide is its potential role in addressing unmet medical needs. For instance, its structural features suggest possible activity against inflammatory pathways or protein-protein interactions, which are hot topics in modern drug development. The presence of the dichlorothiophene and thiazole groups is particularly noteworthy, as these motifs are often associated with bioactivity and metabolic stability.

In recent years, the scientific community has been actively investigating the synthetic routes and structure-activity relationships (SAR) of this compound. Optimizing its synthesis can lead to more efficient production methods, which is crucial for scaling up potential applications. Additionally, understanding its SAR can provide insights into how modifications to its core structure might enhance its pharmacological properties. This aligns with the broader trend in medicinal chemistry, where researchers are leveraging computational tools like molecular docking and QSAR modeling to accelerate drug discovery.

Another area of interest is the compound's potential pharmacokinetic profile. The morpholine sulfonyl group, for example, could influence its solubility and bioavailability, which are critical factors in drug development. Researchers are also examining its stability under various conditions, as this can impact its shelf life and formulation strategies. These aspects are particularly relevant given the increasing demand for orally bioavailable and long-acting therapeutics in the pharmaceutical industry.

From an industrial perspective, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide represents an exciting opportunity for innovation. Companies specializing in custom synthesis and contract research are likely to find value in offering this compound as part of their portfolios. Moreover, its potential applications in high-throughput screening and fragment-based drug design make it a valuable tool for academic and industrial labs alike.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and disposal protocols should always be followed to ensure workplace safety and environmental protection. This is in line with the broader push toward green chemistry and sustainable practices in the chemical and pharmaceutical industries.

In summary, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 325988-91-8) is a compound with significant potential in drug discovery and development. Its unique structural features, combined with the growing body of research around its synthesis and applications, make it a molecule worth watching in the coming years. As the scientific community continues to explore its possibilities, we can expect to see more breakthroughs that leverage its distinctive properties.